Cas no 14179-94-3 (1-Pentyne,3-chloro-3-methyl-)

• Product Name: 1-Pentyne,3-chloro-3-methyl-
• CAS No: 14179-94-3
• MF: C₆H₉Cl
• MW: 116.588660955429
• CID: 199865
• PubChem ID: 203334
• Update Time: 2025-04-19

1-Pentyne,3-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyne,3-chloro-3-methyl-
• 3-chloro-3-methylpent-1-yne
• DTXSID50931198
• 1-Pentyne, 3-chloro-3-methyl-
• 4-01-00-01021 (Beilstein Handbook Reference)
• SCHEMBL6202223
• 14179-94-3
• 3-Chloro-3-methyl-1-pentyne
• BRN 0969353
• 3-chloro-3-methyl-pent-1-yne
• AKOS006240460

• Inchi： 1S/C6H9Cl/c1-4-6(3,7)5-2/h1H,5H2,2-3H3
• InChI Key： WTNNDYSRQSOJKB-UHFFFAOYSA-N
• SMILES： ClC(C#C)(C)CC

Computed Properties

• Exact Mass: 116.03937
• Monoisotopic Mass: 116.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.949
• Boiling Point: 102.3°Cat760mmHg
• Flash Point: 18°C
• Refractive Index: 1.442
• PSA: 0